Cas no 1269063-87-7 (Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-, methyl ester)

• Product Name: Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-, methyl ester
• CAS No: 1269063-87-7
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 6643007
• Update Time: 2024-02-03

Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-, methyl ester

• Inchi： 1S/C9H9NO6/c1-15-8-6(10(13)14)3-5(4-7(8)11)9(12)16-2/h3-4,11H,1-2H3
• InChI Key： JVJKEVLDWPDXOW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC([N+]([O-])=O)=C(OC)C(O)=C1

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 419.5±45.0 °C(Predicted)
• pka: 8.73±0.25(Predicted)